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CAS No.: 18867-84-0
Cat. No.: B099795
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For Researchers, Scientists, and Drug Development Professionals
Introduction:

Americine is a naturally occurring cyclopeptide alkaloid isolated from the root bark of
Ceanothus americanus, a plant species native to North America. As a member of the diverse
family of cyclopeptide alkaloids, Americine presents a complex and intriguing chemical
architecture. This technical guide provides a comprehensive overview of the chemical structure
of Americine, drawing from available scientific literature. While the biological activity and
mechanism of action of Americine remain largely unexplored, this document lays the
foundational chemical knowledge necessary for future research and drug development
endeavors.

Chemical Structure and Properties

Americine is a 14-membered cyclopeptide alkaloid. Its structure was elucidated through
chemical degradation and mass spectrometry. The core of the molecule is a macrocyclic ring
composed of amino acid residues, a characteristic feature of this class of natural products.
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Table 1: Chemical Identifiers and Properties of Americine[1]

Identifier Value

Molecular Formula C31H39Ns504
Molecular Weight 545.7 g/mol
CAS Number 18867-84-0

(2S)-N-[(3S,4S,7S,10Z)-7-(1H-indol-3-
ylmethyl)-5,8-dioxo-3-propan-2-yl-2-oxa-6,9-
IUPAC Name diazabicyclo[10.2.2]hexadeca-1(14),10,12,15-
tetraen-4-yl]-3-methyl-2-
(methylamino)butanamide

Synonyms Americine

Experimental Protocols

The foundational work on the isolation and structural characterization of Americine was
reported in the late 1960s. While detailed, modern experimental protocols for its synthesis and
biological evaluation are not readily available in the public domain, this section outlines the
classical methods used for its discovery.

Isolation of Americine from Ceanothus americanus

The initial isolation of Americine was achieved from the root bark of Ceanothus americanus.
The general workflow for the extraction and purification of cyclopeptide alkaloids from plant
material typically involves the following steps:
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Figure 1: General workflow for the isolation of Americine.

Structure Elucidation

The determination of Americine's complex cyclic structure was a significant challenge and was
accomplished using a combination of classical chemical and spectrometric techniques:
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» Acid Hydrolysis: The peptide bonds in Americine were cleaved by acid hydrolysis. The
resulting amino acids were then identified using chromatographic and spectroscopic
methods. This provided crucial information about the building blocks of the molecule.

o Mass Spectrometry: Mass spectrometry was a key technique used to determine the
molecular weight of Americine and to gain insights into its fragmentation pattern. The
fragmentation data helped to piece together the sequence of the amino acid residues within
the macrocycle.

Biological Activity and Signaling Pathways

Currently, there is a significant gap in the scientific literature regarding the specific biological
activities of Americine. While other cyclopeptide alkaloids isolated from Ceanothus
americanus have been investigated for various pharmacological effects, including antimicrobial
and sedative properties, dedicated studies on Americine are lacking.[2] A study on
antimicrobial compounds from Ceanothus americanus did not include Americine in its panel of
tested substances.[3]

The broader class of cyclopeptide alkaloids has been noted for a range of bioactivities,
including antiviral and analgesic effects.[2] However, without specific experimental data for
Americine, any discussion of its mechanism of action or involvement in cellular signaling
pathways would be purely speculative.

The diagram below illustrates a hypothetical workflow for future research aimed at elucidating
the biological function of Americine.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://pmc.ncbi.nlm.nih.gov/articles/PMC10107690/
https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://pubmed.ncbi.nlm.nih.gov/9276981/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10107690/
https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://www.benchchem.com/product/b099795/docs?utm_src=pdf-body#unveiling-the-enigmatic-structure-of-americine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099795?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

High-Throughput
Screening
(e.g., anticancer, antimicrobial)

Identified Bioactivity

Target Identification
(e.g., affinity chromatography,
proteomics)

Identified Molecular Target

Signaling Pathway
Analysis
(e.g., Western blot,
reporter assays)

Validated Mechanism

In Vivo Studies
(Animal Models)

Promising Preclinical Data

Click to download full resolution via product page

Figure 2: A proposed research workflow for investigating the biological activity of Americine.

Conclusion

Americine remains a molecule of significant chemical interest due to its complex cyclopeptide
alkaloid structure. While its chemical formula and connectivity have been established, a
thorough investigation into its synthesis, biological activity, and mechanism of action is still
required. This technical guide provides the current state of knowledge on the chemical
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structure of Americine, serving as a valuable resource for researchers poised to explore the
therapeutic potential of this enigmatic natural product. Further studies are essential to unlock
the full pharmacological profile of Americine and to determine its potential as a lead compound
in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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